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Compound of Interest

Compound Name: Dodecane

Cat. No.: B042187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for n-dodecane, a straight-

chain alkane commonly used as a solvent, a component in jet fuel surrogates, and in various

industrial applications. Adherence to these guidelines is crucial for minimizing risks and

ensuring a safe laboratory and manufacturing environment.

Chemical and Physical Properties
n-Dodecane is a colorless liquid with a mild petroleum-like odor.[1][2] Understanding its

physical and chemical properties is fundamental to its safe handling.
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Property Value References

Molecular Formula C₁₂H₂₆ [1][3]

Molecular Weight 170.34 g/mol [1][3]

CAS Number 112-40-3 [4][5]

EC Number 203-967-9 [4][5]

Appearance Colorless liquid [1][2]

Odor
Petroleum distillates / Mild

aliphatic hydrocarbon
[1][6]

Melting Point
-12 °C to -9.6 °C (10.4 °F to

14.7 °F)
[1][2][7]

Boiling Point
215 - 217 °C (419 - 422.6 °F)

at 760 mmHg
[1][2]

Density 0.75 g/cm³ at 20 °C (68 °F) [4]

Specific Gravity 0.753 [1]

Vapor Pressure 1 mbar at 48 °C [1]

Vapor Density (Air = 1) 5.9 [1]

Solubility in Water Insoluble [1][2]

Solubility in Organic Solvents Soluble in ethanol and ether [2]

Partition Coefficient (n-

octanol/water)
log Pow: 6.2 at 25 °C [8]

Flammability and Fire Safety
n-Dodecane is a combustible liquid and poses a fire hazard, especially at elevated

temperatures.[4][9]
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Flammability Parameter Value References

Flash Point
70 °C to 83 °C (158 °F to

181.4 °F)
[1][4][5]

Autoignition Temperature
200 °C to 205 °C (392 °F to

401 °F)
[1][4][10]

Lower Explosive Limit (LEL) 0.6 vol % [1][7]

Upper Explosive Limit (UEL) 6.5 vol % [5]

NFPA 704 Rating
Health: 1, Flammability: 2,

Reactivity: 0
[4][7]

HMIS Rating Health: 1, Fire: 2, Reactivity: 0 [4]

Fire Fighting Measures:

Suitable Extinguishing Media: Use carbon dioxide (CO₂), dry chemical powder, foam, or

water spray.[4][9][11] For larger fires, alcohol-resistant foam or water spray is recommended.

[4]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors are heavier than air and may travel along the ground to an ignition

source. When heated, n-dodecane can form explosive mixtures with air.[8]

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective clothing.[9][11]

Health Hazard Information
The primary health hazard associated with n-dodecane is aspiration if swallowed.[3][5] It can

also cause irritation upon contact.
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Exposure Route Health Effects References

Ingestion

Aspiration Hazard: May be

fatal if swallowed and enters

airways.[4][5]

Inhalation

Toxic if inhaled.[4] May cause

respiratory tract irritation. High

concentrations can have a

narcotic effect.[9]

Skin Contact

May cause skin irritation.[9]

Repeated or prolonged

exposure may cause skin

dryness or cracking.[3][5]

Eye Contact May cause eye irritation.[9]

Toxicological Data:

| Test | Species | Value | References | |---|---|---| | Oral LD50 | Rat | >5,000 mg/kg |[4] | | Dermal

LD50 | Rabbit | >5,000 mg/kg |[4] | | Inhalation LC50/4h | Rat | >5.6 mg/L |[4] |

First Aid Measures
Prompt and appropriate first aid is essential in case of exposure.
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Exposure Route First Aid Procedure References

Ingestion

Do NOT induce vomiting.[1][5]

[12] If swallowed, immediately

call a poison center or doctor.

[1][5] If vomiting occurs, keep

head low so that stomach

content doesn't get into the

lungs.[12]

Inhalation

Remove to fresh air.[1][12] If

not breathing, give artificial

respiration.[9][12] If breathing

is difficult, give oxygen.[1][9]

Seek medical attention.[12]

Skin Contact

Immediately remove all

contaminated clothing.[12]

Wash skin with soap and

plenty of water for at least 15

minutes.[1][9] Seek medical

attention if irritation develops

or persists.[9][12]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

[1] Remove contact lenses, if

present and easy to do.

Continue rinsing.[12] Seek

medical attention.[4][12]

Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and exposure.

Handling:

Use only in a well-ventilated area or in a fume hood.[10][13]
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Avoid breathing vapors or mist.[1][11]

Avoid contact with skin, eyes, and clothing.[1][10]

Keep away from heat, sparks, open flames, and hot surfaces. - No smoking.[1][14]

Take precautionary measures against static discharge.[1][13]

Wear appropriate personal protective equipment.[1][10]

Wash hands thoroughly after handling.[10][11]

Storage:

Store in a cool, dry, and well-ventilated place.[10][11]

Keep container tightly closed.[4][10]

Store locked up.[4][8]

Store away from strong oxidizing agents.[1][7]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling n-dodecane:
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PPE Type Specifications References

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[5][10][14]

Skin Protection

Wear appropriate protective

gloves (e.g., Nitrile rubber) and

clothing to prevent skin

exposure.[5][10][14]

Respiratory Protection

A NIOSH/MSHA approved

respirator should be used if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.

[10][14]

Accidental Release Measures
In the event of a spill or leak, follow these procedures:

Personal Precautions: Evacuate personnel to a safe area.[12] Wear appropriate personal

protective equipment.[10] Ensure adequate ventilation.[11] Remove all sources of ignition.

[11][12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[11] Do not

allow the product to enter drains, sewers, or watercourses.[4][11]

Methods for Containment and Cleaning Up: Absorb the spill with inert material (e.g., sand,

diatomite, universal binders, sawdust).[4][12] Collect and place in a suitable container for

disposal.[11][12]

Disposal Considerations
Dispose of n-dodecane and its containers in accordance with local, regional, and national

regulations.[1][4] Do not dispose of it with household garbage or allow it to reach the sewage

system.[4]
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Experimental Protocols and Workflows
While specific experimental protocols for determining the safety data presented are proprietary

to the testing entities, the methodologies generally follow standardized procedures from

organizations such as ASTM International and the OECD. For instance, flash point is typically

determined using a closed-cup tester.

The following diagrams illustrate key logical workflows for the safe handling and emergency

response related to n-dodecane.

Preparation Handling

Storage

End of Use
Start Handling
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Assess Risks and
Review SDS

Don Appropriate
PPE

Use in Well-Ventilated
Area or Fume Hood

Keep Away from
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(Avoid Splashes)
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Clean Work Area

Keep Container
Tightly Closed

Store Away from
Oxidizing Agents Store Locked Up

Dispose of Waste
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Remove and Store
PPE Correctly Wash Hands End

Click to download full resolution via product page

Caption: General workflow for the safe handling and storage of n-dodecane.
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Caption: First aid response procedures for n-dodecane exposure.

Stability and Reactivity
Reactivity: n-Dodecane is generally unreactive under normal conditions.[7]

Chemical Stability: The substance is stable under recommended storage conditions.[6][14]

Possibility of Hazardous Reactions: No dangerous reactions are known under normal

conditions of use.[4]

Conditions to Avoid: Avoid heat, flames, ignition sources, and incompatible materials.[9][14]
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Incompatible Materials: Strong oxidizing agents.[1][7][14]

Hazardous Decomposition Products: Under combustion, it may produce carbon monoxide

(CO) and carbon dioxide (CO₂).[11][14] When heated to decomposition, it can emit acrid

smoke and irritating fumes.[6][15]

Ecological Information
Toxicity to Aquatic Life: n-Dodecane is considered very toxic to aquatic life with long-lasting

effects.[16]

Persistence and Degradability: It may biodegrade to a moderate extent in soil and water.[9]

Bioaccumulative Potential: Due to its high partition coefficient (log Pow > 6), it has the

potential for bioaccumulation.[8][16]

Mobility in Soil: No specific data is available, but due to its insolubility in water, significant

leaching into groundwater is not expected.[9]

This guide is intended to provide a comprehensive overview of the safety and handling

precautions for n-dodecane. It is essential to consult the specific Safety Data Sheet (SDS) for

the product you are using and to conduct a thorough risk assessment before beginning any

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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